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Compound of Interest

Compound Name: 2,3-Dimethylmaleic anhydride

Cat. No.: B048929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for 2,3-Dimethylmaleic
Anhydride (DMMA), a compound of increasing interest in chemical synthesis and drug delivery

systems. Understanding its hazardous properties and implementing appropriate safety

measures is paramount for all personnel handling this substance.

Chemical and Physical Properties
2,3-Dimethylmaleic anhydride is a white to off-white crystalline solid.[1] It is a cyclic acid

anhydride, which contributes to its reactivity, particularly with nucleophiles such as water and

amines.[1]
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Property Value Source

CAS Number 766-39-2 [2,3-Dimethylmaleic Anhydride

Molecular Formula C₆H₆O₃ [2,3-Dimethylmaleic anhydride

Molecular Weight 126.11 g/mol [2,3-Dimethylmaleic anhydride

Melting Point 93-96 °C --INVALID-LINK--

Boiling Point 223 °C at 760 mmHg --INVALID-LINK--

Vapor Pressure
0.099 mmHg at 25 °C

(estimated)
--INVALID-LINK--

Flash Point 95.6 °C [2,3-Dimethylmaleic anhydride

Solubility

Slightly soluble in water.

Soluble in ethanol, ether, and

chloroform.

[2,3-Dimethylmaleic anhydride

Stability

Moisture sensitive; reacts with

water to form 2,3-

dimethylmaleic acid.

--INVALID-LINK--

Hazard Identification and GHS Classification
2,3-Dimethylmaleic anhydride is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity -

single exposure
Category 3

H335: May cause respiratory

irritation
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Signal Word: Warning

Hazard Pictograms:

GHS Pictogram for 2,3-Dimethylmaleic Anhydride.

Toxicological Information
While a specific LD50 value for 2,3-dimethylmaleic anhydride is not readily available in the

searched literature, its classification as "harmful if swallowed" indicates significant oral toxicity.

The primary toxicological concerns are its irritant effects on the skin, eyes, and respiratory

system.[2]

Mechanism of Action and Reactivity:

As an acid anhydride, 2,3-dimethylmaleic anhydride readily reacts with nucleophiles. This

reactivity is the basis of its biological effects. It can acylate proteins and other biological

molecules, potentially leading to cellular dysfunction.

Of particular interest to drug development professionals is its pH-sensitive reactivity. The amide

bonds formed from the reaction of 2,3-dimethylmaleic anhydride with amine groups are

susceptible to cleavage under acidic conditions, a property exploited in drug delivery systems

for targeted release in the acidic tumor microenvironment.

Carcinogenicity:

There is limited data on the carcinogenicity of 2,3-dimethylmaleic anhydride. One study

noted that it induced sarcomas in 3 out of 5 rats, suggesting potential carcinogenic activity. It is

listed as a "questionable carcinogen with experimental tumorigenic data."

Experimental Protocols
4.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted for any procedure involving 2,3-dimethylmaleic
anhydride to determine the appropriate level of PPE. The following diagram outlines a general

workflow for selecting PPE.
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Handling 2,3-Dimethylmaleic Anhydride

Conduct Risk Assessment
(Quantity, concentration, procedure)

Low Risk
(e.g., handling small quantities in a fume hood)

Low potential for exposure

High Risk
(e.g., large quantities, potential for dust/aerosol generation)

High potential for exposure

Standard PPE:
- Safety glasses with side shields

- Nitrile gloves
- Lab coat

Enhanced PPE:
- Chemical splash goggles or face shield

- Chemical-resistant gloves (e.g., butyl rubber)
- Chemical-resistant apron or coveralls

- Respiratory protection (e.g., N95 respirator or higher)

Proceed with work

Click to download full resolution via product page

Workflow for Personal Protective Equipment Selection.

4.2. Spill Cleanup Protocol

In the event of a spill, follow these procedures promptly and safely.
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Spill of 2,3-Dimethylmaleic Anhydride Occurs

Evacuate immediate area
Alert others

Assess the spill
Is it a major or minor spill?

Minor Spill
(Small quantity, contained)

Minor

Major Spill
(Large quantity, risk of airborne dust)

Major

1. Don appropriate PPE.
2. Cover with an inert absorbent material (e.g., vermiculite, sand).

3. Do NOT use water.
4. Carefully sweep into a labeled waste container.

5. Decontaminate the area with a dry cloth.

1. Evacuate the laboratory.
2. Close doors and prevent entry.

3. Contact emergency response team.

Report the incident to supervisor

Click to download full resolution via product page

Decision Tree for Spill Response.

4.3. Decontamination Protocol

Equipment:

Initial Cleaning: Physically remove any visible solid residue.

Solvent Rinse: Rinse equipment with a suitable organic solvent in which 2,3-dimethylmaleic
anhydride is soluble (e.g., ethanol, ethyl acetate) in a chemical fume hood. Collect the
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solvent rinse as hazardous waste.

Aqueous Wash: Wash with soap and water.

Final Rinse: Rinse with deionized water.

Drying: Allow to air dry completely.

Personal Protective Equipment (PPE):

Gloves: Remove gloves by turning them inside out and dispose of them as hazardous waste.

Lab Coat/Apron: If contaminated, remove carefully and place in a labeled bag for laundering

or disposal according to institutional guidelines.

Goggles/Face Shield: Clean with soap and water.

First Aid Measures
Immediate medical attention is required for any significant exposure.[2]
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Storage and Handling
Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances.[2] It is moisture-sensitive and should be stored under an inert

atmosphere if possible.

Handling: Handle in a chemical fume hood. Avoid creating dust. Do not breathe dust, vapor,

mist, or gas. Avoid contact with eyes, skin, and clothing. Wash hands thoroughly after

handling.[2]

Disposal Considerations
Dispose of waste and contaminated materials in accordance with local, state, and federal

regulations. Do not allow to enter drains or waterways.
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Signaling Pathway and Logical Relationships in
Drug Delivery
The pH-sensitive nature of the amide bond formed by 2,3-dimethylmaleic anhydride is a key

feature in its application in drug delivery systems. The following diagram illustrates this logical

relationship.

Drug Carrier Conjugated with
2,3-Dimethylmaleic Anhydride

Systemic Circulation
(pH ~7.4)

Stable

Tumor Microenvironment
(Acidic pH)

Acid-Catalyzed Hydrolysis
of the Amide Bond

Release of Active Drug
at the Target Site

Enhanced Cellular Uptake
of the Drug

Therapeutic Effect

Click to download full resolution via product page
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Logical Pathway of a pH-Responsive Drug Delivery System.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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